Cas no 391874-78-5 (5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391874-78-5
• MF: C₁₇H₁₀BrClF₃N₃OS₂
• MW: 508.763009548187
• CID: 6251796
• PubChem ID: 3266620
• Update Time: 2025-06-08

5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• F0470-0319
• 391874-78-5
• 5-bromo-2-chloro-N-[5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024578305
• 5-bromo-2-chloro-N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• 5-bromo-2-chloro-N-(5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C17H10BrClF3N3OS2/c18-11-4-5-13(19)12(7-11)14(26)23-15-24-25-16(28-15)27-8-9-2-1-3-10(6-9)17(20,21)22/h1-7H,8H2,(H,23,24,26)
• InChI Key： ZQTROPRCFCZITE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NC1=NN=C(S1)SCC1=CC=CC(C(F)(F)F)=C1)=O)Cl

Computed Properties

• Exact Mass: 506.90893g/mol
• Monoisotopic Mass: 506.90893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391874-78-5)

The compound 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide, identified by its CAS number 391874-78-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, halogen substituents, and a sulfanyl group makes it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced chemical scaffolds. The compound in question combines a benzamide moiety with a thiadiazole ring system, both of which are well-documented for their biological activity. Specifically, the benzamide group is known for its role in modulating enzyme inhibition, while the thiadiazole ring is frequently associated with antimicrobial and anti-inflammatory properties. The strategic placement of 5-bromo and 2-chloro substituents enhances the molecule's lipophilicity and binding affinity to biological targets.

The introduction of a 3-(trifluoromethyl)phenylmethyl sulfanyl group further distinguishes this compound from its analogs. The trifluoromethyl group is particularly noteworthy, as it is often employed in drug design to improve metabolic stability and binding interactions. Additionally, the sulfanyl moiety can contribute to hydrogen bonding interactions, thereby increasing the compound's affinity for specific protein targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. For instance, thiadiazole derivatives have been extensively studied for their pharmacological properties, including antiviral, antibacterial, and anti-cancer effects. The benzamide moiety, on the other hand, has been implicated in various biological processes, making it a valuable component in the design of bioactive molecules. The combination of these two motifs in 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide suggests a multifaceted pharmacological profile.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of bromo and chloro substituents necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the sulfanyl group requires an understanding of nucleophilic substitution reactions to achieve optimal results. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies suggest that 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide exhibits promising properties in vitro. Specifically, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that target inflammatory cytokines and signaling molecules. Additionally, the compound's ability to interact with specific protein targets may make it useful in treating neurological disorders or cancer.

The structural complexity of this molecule also presents opportunities for further derivatization and optimization. By modifying specific substituents or altering the core scaffold, researchers can explore new pharmacophores and enhance biological activity. Computational modeling techniques can be employed to predict binding interactions and guide structure-based drug design efforts. Such approaches are increasingly integral to modern drug discovery pipelines.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how compounds interact with biological targets at the atomic level. These insights can inform synthetic strategies and help predict pharmacological outcomes before experimental validation is conducted.

In conclusion, 5-bromo-2-chloro-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391874-78-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies，this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.